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Compound of Interest

Compound Name: BPN-15477

Cat. No.: B10831505

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPN-15477 is a novel small molecule splicing modulator that has demonstrated significant
potential in correcting splicing defects in various genetic diseases. It functions by enhancing
the recognition of weak 5' splice sites, primarily through the recruitment of the U1 small nuclear
ribonucleoprotein (sSnNRNP) to the pre-mRNA. This mechanism of action makes BPN-15477 a
valuable tool for high-throughput screening (HTS) campaigns aimed at identifying and
characterizing compounds that modulate pre-mRNA splicing. These application notes provide
detailed protocols for utilizing BPN-15477 in two robust HTS assays: a High-Content Screening
(HCS) assay using a two-color fluorescent reporter and a Dual-Luciferase Reporter (DLR)
assay.

Mechanism of Action: Ul shRNP-Dependent
Splicing Modulation

BPN-15477 enhances the inclusion of specific exons by stabilizing the interaction between the
U1l snRNP and the 5' splice site of the target exon. The U1 snRNP is a critical component of
the spliceosome, responsible for recognizing the 5' splice site at the beginning of an intron. In
many genetic diseases, mutations can weaken this recognition, leading to exon skipping and
the production of a non-functional protein. BPN-15477 acts to overcome this deficit, promoting
the correct splicing of the pre-mRNA.
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(Add BPN-15477 (or test compoundsD
anubate for 24-48 hours)

(Automated microscopy to capture GFP and RFP signals)

i

Quantify fluorescence intensity per cell

i

Calculate GFP/RFP ratio and Z'-factor

i
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 To cite this document: BenchChem. [Application Notes and Protocols for BPN-15477 in High-
Throughput Screening Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831505#bpn-15477-for-high-throughput-screening-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10831505#bpn-15477-for-high-throughput-screening-assays
https://www.benchchem.com/product/b10831505#bpn-15477-for-high-throughput-screening-assays
https://www.benchchem.com/product/b10831505#bpn-15477-for-high-throughput-screening-assays
https://www.benchchem.com/product/b10831505#bpn-15477-for-high-throughput-screening-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10831505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

